Cas no 2679932-49-9 (rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6dodecane-8-carboxylate)

• Product Name: rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6dodecane-8-carboxylate
• CAS No: 2679932-49-9
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 5619138
• PubChem ID: 165931184
• Update Time: 2025-05-19

rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6dodecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro[5.6]dodecane-8-carboxylate
• 2679932-49-9
• EN300-28296343
• rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6dodecane-8-carboxylate

• Inchi： 1S/C18H25NO5/c20-15-10-18(6-8-23-9-7-18)13-19(11-16(15)21)17(22)24-12-14-4-2-1-3-5-14/h1-5,15-16,20-21H,6-13H2/t15-,16+/m0/s1
• InChI Key： RATFGDBFARZVGN-JKSUJKDBSA-N
• SMILES： O1CCC2(CC1)CN(C(=O)OCC1C=CC=CC=1)C[C@H]([C@H](C2)O)O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.2Ų

Additional information on rac-benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6dodecane-8-carboxylate

Introduction to Rac-Benzyl (10R,11S)-10,11-Dihydroxy-3-Oxa-8-Azaspiro5.6-Dodecane-8-Carboxylate (CAS No. 2679932-49-9)

Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate, identified by its CAS number 2679932-49-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This spirocyclic structure, featuring a benzyl ester group and a unique oxazaspiro framework, has garnered attention due to its potential biological activities and structural complexity.

The compound's stereochemistry, defined by the (10R,11S) configuration, plays a crucial role in its interactions with biological targets. The presence of hydroxyl groups at the 10 and 11 positions enhances its solubility and reactivity, making it a valuable scaffold for drug design. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a dodecane ring, contributes to its stability and binding affinity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. These molecules often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. The oxazaspiro structure of Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate is particularly noteworthy for its ability to mimic natural products and bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in various pharmacological models, including anti-inflammatory, anti-tumor, and neuroprotective applications. The benzyl ester group provides a versatile handle for further chemical modifications, allowing for the synthesis of derivatives with tailored biological activities.

The synthesis of Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate presents several challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high purity. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving the desired stereochemical configuration.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of spirocyclic compounds. Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate has been shown to exhibit promising results in preclinical studies, particularly in models involving inflammation and pain management. The hydroxyl groups at the 10 and 11 positions are thought to play a key role in modulating its pharmacological effects.

The benzyl ester group also offers opportunities for further functionalization. By introducing different substituents at this position, researchers can fine-tune the properties of the compound, such as solubility, metabolic stability, and receptor binding affinity. This flexibility makes Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate a valuable tool for drug discovery and development.

In conclusion, Rac-Benzyl (10R,11S)-10,11-dihydroxy-3-oxa-8-azaspiro5.6-dodecane-8-carboxylate (CAS No. 2679932-49-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for further exploration in drug design and development. As our understanding of spirocyclic compounds continues to grow, so too will the applications of this remarkable molecule.